
Application Notes and Protocols for Prometon in
Non-Agricultural Vegetation Control

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prometon

Cat. No.: B051717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of Prometon, a non-selective, pre- and post-

emergent herbicide used for total vegetation control in non-agricultural settings.[1][2][3] The

information compiled herein, including its mechanism of action, environmental fate, and

analytical protocols, is intended to support research and development studies.

Introduction to Prometon
Prometon (IUPAC name: 6-Methoxy-N2,N4-di(propan-2-yl)-1,3,5-triazine-2,4-diamine) is a

triazine herbicide widely used for long-lasting control of annual and perennial broadleaf weeds

and grasses.[3][4][5] Its application is primarily in non-cropping situations such as industrial

sites, rights-of-way, and around buildings where complete vegetation control is desired.[1][6] It

is effective both on existing vegetation and in preventing seed germination.[1] Much of its

herbicidal activity occurs through root absorption, requiring adequate rainfall to move the

chemical into the root zone.[5]

Mechanism of Action
Prometon is a systemic herbicide that acts by inhibiting photosynthesis.[1][4] After being

absorbed by the roots and foliage, it is translocated to the chloroplasts.[1][7] There, it disrupts

the photosynthetic electron transport chain at Photosystem II (PSII).[2][4] Specifically, it

competes with plastoquinone for the binding site on the D1 protein of the PSII complex,
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blocking electron flow and halting the production of energy (ATP) and reducing power (NADPH)

required for plant growth.[4] This ultimately leads to the death of the plant.[1]
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Caption: Prometon inhibits photosynthesis by blocking the electron transport chain at

Photosystem II.

Physicochemical and Toxicological Data
Prometon's chemical properties influence its environmental behavior and toxicological profile.

It is a stable compound, moderately soluble in water, and can be highly persistent.[4][8]

Table 1: Physicochemical Properties of Prometon

Property Value Reference

Chemical Family Triazine [2]

Molar Mass 225.29 g/mol [3]

Water Solubility 720 - 750 mg/L (ppm) [2][7]

Vapor Pressure 2.3 x 10⁻⁶ mm Hg (at 20°C) [5]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
51 - 572 mL/g [2][5][9]
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| Stability | Stable to hydrolysis in neutral, slightly acidic, or alkaline media at 20°C.

Decomposed by UV irradiation. |[5] |

Table 2: Toxicological Data for Prometon

Endpoint Value Species Reference

Acute Oral LD₅₀ 1,518 - 2,276 mg/kg Rat [2][10]

Avian Acute LD₅₀ >2,264 mg/kg Not Specified [10]

Fish 96-hour LC₅₀ 12 mg/L Not Specified [10]

Aquatic Crustacean

48-hour LC₅₀
25.7 mg/L Not Specified [10]

Aquatic Plant 7-day

EC₅₀
0.624 mg/L Lemna gibba [4]

| Honey Bee Contact LD₅₀ | 36 µ g/bee | Honey Bee |[10] |

Environmental Fate and Ecotoxicity
Prometon's properties of high persistence and mobility create a potential for environmental

contamination, particularly of groundwater.[4][6]

Persistence: Prometon degrades slowly in the environment.[7] The average field half-life is

reported to be around 500-932 days.[5][7]

Mobility: Due to its moderate water solubility and relatively low Koc values, prometon is

considered mobile in soil and has a high potential to leach into groundwater.[4][7][9] It has

been frequently detected in both surface and groundwater in urban and agricultural areas.[6]

Degradation: The primary degradation products of prometon include 2-hydroxy-4,6-

bis(isopropylamino)-s-triazine (hydroxyprometon) and N2-isopropyl-6-methoxy-1,3,5-

triazine-2,4-diamine (deisopropylprometon).[10][11][12] These transformation products have

also been identified in groundwater samples.[11][12]
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Caption: Environmental fate and degradation pathways of Prometon following application.

Experimental Protocols
The following protocols are designed for researchers studying the presence and effects of

Prometon.

Protocol 1: Analysis of Prometon in Water by HPLC-MS/MS

This protocol is for the quantitative analysis of Prometon in water samples using High-

Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-

MS/MS).[13]

1. Materials and Reagents:

Prometon analytical standard

Prometryn (Internal Standard, IS)
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Methanol (HPLC Grade)

Formic Acid (LC-MS Grade)

HPLC Grade Water

0.2 µm PTFE syringe filters

Autosampler vials

2. Standard and Sample Preparation:

Internal Standard (IS) Stock: Prepare a 10.0 µg/mL stock solution of Prometryn in

methanol.

Dilution Solvent: Prepare a solution of Methanol:HPLC Grade Water:Formic Acid

(50:50:0.1, v/v/v) containing 2.5 ng/mL of Prometryn IS.[13]

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of Prometon analytical standard into the Dilution Solvent.

Sample Preparation:

Take a 2.00 mL aliquot of the water sample.

Add 2.00 mL of a dilution solvent containing methanol, 0.2% formic acid, and 5.0 ng/mL

of Prometryn IS.[13]

Vortex briefly to mix.

Filter the diluted sample through a 0.2 µm PTFE syringe filter into an autosampler vial.

[13]

3. HPLC-MS/MS Analysis:

HPLC System: Agilent 1260 Infinity Series or equivalent.[13]

Mass Spectrometer: AB SCIEX 5500 Triple Quad or equivalent.[13]
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Ionization Mode: Positive ion, Multiple Reaction Monitoring (MRM).[13]

Chromatographic Separation: Use a suitable C18 column with a gradient elution program

using mobile phases of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic

acid).[11]

Data Analysis: Generate a calibration curve from the analysis of the standard solutions.

Quantify Prometon in the samples by comparing its peak area ratio to the internal

standard against the calibration curve.[13]
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Caption: Experimental workflow for the analysis of Prometon in water samples.
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Protocol 2: Phytotoxicity Screening Assay

This protocol provides a general framework for assessing the herbicidal activity of Prometon
on non-target plant species under controlled conditions.[14]

1. Plant Cultivation:

Select a variety of non-agricultural plant species for testing (e.g., common broadleaf

weeds and grasses).[5]

Sow seeds in pots containing a standardized potting mix.

Grow plants in a greenhouse or growth chamber with controlled temperature, humidity,

and photoperiod.

Water plants as needed to maintain adequate soil moisture.

2. Herbicide Application:

Grow plants until they reach the four- to six-leaf stage.[14]

Prepare a range of Prometon concentrations using a formulation similar to commercial

products (e.g., 25% emulsifiable concentrate).[2] The carrier can be water or an oil-based

solvent.[5]

Include a control group that is sprayed only with the carrier solution.

Apply the herbicide solutions to the plants using a calibrated sprayer to ensure uniform

coverage.

3. Data Collection and Analysis:

Observe plants regularly for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting).

At a predetermined time point (e.g., 21 or 28 days after treatment), harvest the above-

ground biomass for each plant.[14]

Dry the biomass in an oven at 60-70°C until a constant weight is achieved.
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Measure the dry biomass.

Analyze the data to determine dose-response relationships, such as the effective

concentration that causes a 50% reduction in growth (EC₅₀). Compare the sensitivity

between different plant species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051717#application-of-prometon-in-non-agricultural-
vegetation-control-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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